8-O-Tert-butyl 4-O-methyl 6,7-dihydro-5H-pteridine-4,8-dicarboxylate

• IUPAC Name: 8-O-tert-butyl 4-O-methyl 6,7-dihydro-5H-pteridine-4,8-dicarboxylate
• InChI: InChI=1S/C13H18N4O4/c1-13(2,3)21-12(19)17-6-5-14-8-9(11(18)20-4)15-7-16-10(8)17/h7,14H,5-6H2,1-4H3
• InChI Key: GMGFSAQSQGUOJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC2=C(N=CN=C21)C(=O)OC
• Molecular Formula: C13H18N4O4
• Molecular Weight: 294.31 g/mol

Description

8-O-Tert-butyl 4-O-methyl 6,7-dihydro-5H-pteridine-4,8-dicarboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the pteridine family, which is a group of heterocyclic compounds that are important in many biological processes.

Scientific Research Applications

Synthesis and Characterization

Pteridine derivatives have been extensively studied for their unique structural properties and potential applications. The synthesis of these compounds involves complex chemical reactions that enable the introduction of various functional groups, which significantly influence their chemical behavior and potential uses. For instance, the synthesis of pteridines possessing substituted groups at specific positions has been achieved through innovative approaches such as acylation and intramolecular cycloaddition reactions, offering pathways for the development of novel compounds with tailored properties (Xu & Vasella, 2006).

Additionally, the study of heterocyclic compounds, including pteridine derivatives, reveals their reactivity and interaction with different chemical agents. These studies contribute to the understanding of their structural characteristics and potential as building blocks in the synthesis of more complex molecules (Clark, 1967).

Potential Applications

The research on pteridine and related compounds extends into various applications, including medicinal chemistry and material science. Their versatile structures allow for the design of molecules with specific biological activities or physicochemical properties. For example, the study of folate antagonists and their synthetic derivatives highlights the potential of pteridine derivatives in developing therapeutic agents with antimalarial effects (Worth et al., 1978).

Moreover, the exploration of pteridine derivatives in catalysis and material science demonstrates their utility beyond biological applications. For instance, the development of a metal-free catalytic system for oxidation reactions using pteridine derivatives showcases their potential in green chemistry and sustainable processes (Zhang et al., 2009).